2-(6-Amino-8-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol 2-(6-Amino-8-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol 8-Chloroadenosine, also known as NSC-354258 and 8-Cl-Ado, is an 5' AMP-activated protein kinase (AMPK) agonist potentially for the treatment of chronic lymphocytic leukemia. 8-Chloroadenosine has shown to deplete ATP and inhibit tumor growth in hematological malignancies as well as in lung and breast cancer cell lines. 8-chloroadenosine activity is associated with inhibition of the mTOR pathway, and that phospho RPS6 and PI3K pathway activation status may determine resistance.
Brand Name: Vulcanchem
CAS No.: 34408-14-5
VCID: VC0516417
InChI: InChI=1S/C10H12ClN5O4/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t3-,5-,6-,9-/m1/s1
SMILES: C1=NC(=C2C(=N1)N(C(=N2)Cl)C3C(C(C(O3)CO)O)O)N
Molecular Formula: C10H12ClN5O4
Molecular Weight: 301.69 g/mol

2-(6-Amino-8-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol

CAS No.: 34408-14-5

Inhibitors

VCID: VC0516417

Molecular Formula: C10H12ClN5O4

Molecular Weight: 301.69 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

2-(6-Amino-8-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol - 34408-14-5

CAS No. 34408-14-5
Product Name 2-(6-Amino-8-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
Molecular Formula C10H12ClN5O4
Molecular Weight 301.69 g/mol
IUPAC Name (2R,3R,4S,5R)-2-(6-amino-8-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
Standard InChI InChI=1S/C10H12ClN5O4/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t3-,5-,6-,9-/m1/s1
Standard InChIKey MHDPPLULTMGBSI-UUOKFMHZSA-N
Isomeric SMILES C1=NC(=C2C(=N1)N(C(=N2)Cl)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)N
SMILES C1=NC(=C2C(=N1)N(C(=N2)Cl)C3C(C(C(O3)CO)O)O)N
Canonical SMILES C1=NC(=C2C(=N1)N(C(=N2)Cl)C3C(C(C(O3)CO)O)O)N
Appearance Solid powder
Description 8-Chloroadenosine, also known as NSC-354258 and 8-Cl-Ado, is an 5' AMP-activated protein kinase (AMPK) agonist potentially for the treatment of chronic lymphocytic leukemia. 8-Chloroadenosine has shown to deplete ATP and inhibit tumor growth in hematological malignancies as well as in lung and breast cancer cell lines. 8-chloroadenosine activity is associated with inhibition of the mTOR pathway, and that phospho RPS6 and PI3K pathway activation status may determine resistance.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 8-Chloroadenosine; 8 Chloroadenosine; 8Chloroadenosine; NSC-354258; NSC 354258; NSC354258; 8-Cl-Ado; 8 Cl Ado; 8ClAdo
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PubChem Compound 147569
Last Modified Nov 11 2021
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